Cas no 1216413-92-1 (Pentaerythritol-d8 Dibromide)

• Product Name: Pentaerythritol-d8 Dibromide
• CAS No: 1216413-92-1
• MF: C₅H₁₀Br₂O₂
• MW: 269.988994121552
• CID: 2257212
• Update Time: 2025-07-23

Pentaerythritol-d8 Dibromide Chemical and Physical Properties

Names and Identifiers

• Pentaerythritol-d8 Dibromide

• Inchi： 1S/C5H10Br2O2/c6-1-5(2-7,3-8)4-9/h8-9H,1-4H2/i1D2,2D2,3D2,4D2
• InChI Key： CHUGKEQJSLOLHL-SVYQBANQSA-N
• SMILES： C([2H])([2H])(O)C(C(Br)([2H])[2H])(C(Br)([2H])[2H])C([2H])([2H])O

Additional information on Pentaerythritol-d8 Dibromide

Comprehensive Guide to Pentaerythritol-d8 Dibromide (CAS No. 1216413-92-1): Properties, Applications, and Industry Insights

Pentaerythritol-d8 Dibromide (CAS No. 1216413-92-1) is a deuterated derivative of pentaerythritol dibromide, a compound widely recognized for its role in synthetic chemistry and material science. This isotopically labeled variant, featuring eight deuterium atoms, is increasingly sought after for advanced research applications, particularly in NMR spectroscopy, pharmaceutical development, and deuterated polymer synthesis. Its unique molecular structure and isotopic purity make it indispensable for studies requiring high precision and minimal interference from proton signals.

The growing demand for deuterated compounds like Pentaerythritol-d8 Dibromide aligns with trends in green chemistry and sustainable materials. Researchers are leveraging its properties to develop energy-efficient catalytic systems and biodegradable polymers, addressing global concerns about environmental impact. Additionally, its application in organic electronics and OLED materials has sparked interest due to the compound's ability to enhance device stability and performance.

From a synthetic perspective, CAS No. 1216413-92-1 serves as a versatile building block for cross-coupling reactions and click chemistry. Its bromine atoms facilitate efficient functionalization, while the deuterium labeling enables precise tracking of molecular pathways. This dual functionality is critical for drug metabolism studies and isotope effect investigations, where understanding kinetic isotope effects (KIEs) can lead to breakthroughs in enzyme inhibition and pharmacokinetics.

Analytical laboratories prioritize Pentaerythritol-d8 Dibromide for its role in quantitative mass spectrometry and internal standard preparation. The compound's high isotopic purity (>98% D) ensures accurate calibration, minimizing matrix effects in complex biological samples. This is particularly relevant for metabolomics research and proteomics workflows, where reproducibility is paramount. Recent publications highlight its utility in developing novel biomarkers for disease diagnosis.

The industrial adoption of deuterated building blocks like 1216413-92-1 reflects broader shifts toward precision manufacturing. In the semiconductor industry, for instance, deuterated precursors improve thin-film uniformity in atomic layer deposition (ALD) processes. Similarly, liquid crystal display manufacturers utilize such compounds to optimize electro-optical properties while reducing power consumption—a key consideration for next-generation foldable displays and wearable technology.

Storage and handling of Pentaerythritol-d8 Dibromide require attention to moisture sensitivity and light exposure. Best practices recommend argon-purged containers and desiccated storage at controlled temperatures. These protocols align with Good Laboratory Practice (GLP) standards and ensure consistent performance in sensitive applications like radiopharmaceutical synthesis or quantum dot fabrication.

Emerging applications in battery technology showcase the compound's potential beyond traditional domains. Researchers are exploring its use as a electrolyte additive in lithium-ion batteries to enhance thermal stability—a critical factor for electric vehicle (EV) safety. This intersection with renewable energy storage solutions positions CAS 1216413-92-1 as a material of strategic importance in the transition to low-carbon economies.

Quality control protocols for Pentaerythritol-d8 Dibromide typically involve HPLC-UV analysis and deuterium NMR verification. Advanced characterization techniques like high-resolution mass spectrometry (HRMS) provide additional confirmation of molecular integrity. These rigorous standards cater to pharmaceutical clients requiring ICH Q7 compliance for active pharmaceutical ingredients (APIs) development.

The pricing and availability of 1216413-92-1 reflect its specialized nature, with custom synthesis options gaining traction among contract research organizations (CROs). Market analysts note increased procurement through e-commerce platforms for lab chemicals, driven by demand for just-in-time inventory models. This digital transformation in chemical sourcing parallels broader Industry 4.0 trends impacting the fine chemicals sector.

Looking ahead, innovations in continuous flow chemistry may revolutionize production methods for deuterated compounds like Pentaerythritol-d8 Dibromide. Microreactor technologies promise improved yield and reduced waste—key objectives for circular economy initiatives. Such advancements could make isotopically labeled materials more accessible for academic research and industrial scale-up projects alike.